Cas no 2228365-74-8 (6-Fluoro-5-methylpyridine-3-sulfinic acid)

• Product Name: 6-Fluoro-5-methylpyridine-3-sulfinic acid
• CAS No: 2228365-74-8
• MF: C₆H₆FNO₂S
• MW: 175.180743694305
• CID: 6027715
• PubChem ID: 137963765
• Update Time: 2025-10-11

6-Fluoro-5-methylpyridine-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• EN300-752420
• 2228365-74-8
• 6-fluoro-5-methylpyridine-3-sulfinic acid
• 6-Fluoro-5-methylpyridine-3-sulfinic acid

• Inchi： 1S/C6H6FNO2S/c1-4-2-5(11(9)10)3-8-6(4)7/h2-3H,1H3,(H,9,10)
• InChI Key： OKPAMQRIGRGPIS-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C(C)=C1)F)(=O)O

Computed Properties

• Exact Mass: 175.01032777g/mol
• Monoisotopic Mass: 175.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 6-Fluoro-5-methylpyridine-3-sulfinic acid

Comprehensive Overview of 6-Fluoro-5-methylpyridine-3-sulfinic acid (CAS No. 2228365-74-8): Properties, Applications, and Industry Insights

6-Fluoro-5-methylpyridine-3-sulfinic acid (CAS No. 2228365-74-8) is a specialized sulfinic acid derivative with a pyridine backbone, gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's fluorine substitution and methyl group at the 5-position enhance its reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Its sulfinic acid moiety further broadens its utility in cross-coupling reactions and as a ligand in catalysis.

Recent studies highlight the growing demand for fluorinated pyridine derivatives like 6-Fluoro-5-methylpyridine-3-sulfinic acid in drug discovery. Fluorination improves metabolic stability and bioavailability, addressing key challenges in developing kinase inhibitors and antiviral agents. The compound's CAS No. 2228365-74-8 is frequently searched in patent databases, reflecting its industrial relevance. Researchers also explore its role in green chemistry applications, aligning with the global shift toward sustainable synthesis methods.

The synthesis of 6-Fluoro-5-methylpyridine-3-sulfinic acid typically involves selective sulfonation of the pyridine ring, followed by controlled reduction. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for regulatory compliance in pharmaceutical manufacturing. Its stability under inert conditions makes it suitable for long-term storage, though precautions against moisture are recommended.

In agrochemicals, this compound serves as a precursor for herbicide intermediates, leveraging its ability to modify plant enzyme activity. Its low environmental persistence compared to traditional sulfonylureas aligns with stricter EU and EPA regulations on crop protection agents. Industry forums often discuss its cost-effective scalability, a trending topic among process chemists.

With the rise of AI-assisted molecular design, CAS No. 2228365-74-8 has emerged in machine learning datasets for predicting sulfinic acid reactivity. This intersects with the broader search trend for "computational chemistry tools for heterocycles." Suppliers increasingly list it in high-purity catalogues, catering to the precision requirements of CRISPR-based research where trace impurities can affect gene-editing outcomes.

Future prospects include potential applications in battery electrolyte additives, where sulfinic acids show promise in stabilizing lithium-ion interfaces. As the electrification trend accelerates, this niche could drive demand. Current limitations involve the need for specialized handling equipment due to its sensitivity to oxidation, a focal point in recent material safety data sheet updates.